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Compound of Interest

Compound Name: MEGA-9

Cat. No.: B1676160

MEGA-9 (N-nonanoyl-N-methylglucamine) is a nonionic detergent widely used in research
laboratories for solubilizing membrane proteins. While it is not classified as a hazardous
substance under the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), proper disposal is crucial to ensure laboratory safety and environmental protection.[1]
[2] This guide provides essential information on the safe and compliant disposal of MEGA-9.

Chemical and Physical Properties

Understanding the properties of MEGA-9 is the first step toward safe handling and disposal.

Property Value

CAS Number 85261-19-4

Molecular Formula C16H33NOe

Appearance Solid

GHS Classification Not classified as hazardous[1][2]

The product is not considered harmful to aquatic
Environmental Impact organisms or to cause long-term adverse effects

in the environment.[1]

Disposal Procedures
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Follow these step-by-step procedures for the proper disposal of MEGA-9 and associated
waste.

Step 1: Waste Identification and Segregation
e Pure MEGA-9: Unused or expired pure MEGA-9 should be treated as chemical waste.

o Contaminated Materials: Any materials that have come into contact with MEGA-9, such as
gloves, pipette tips, and empty containers, should be considered contaminated waste.

e Aqueous Solutions: Solutions containing MEGA-9 should be collected and disposed of as
liquid chemical waste. Do not pour solutions down the drain unless permitted by local
regulations.

Step 2: Containerization
o Use a dedicated, leak-proof, and clearly labeled waste container for all MEGA-9 waste.

e The container label should include:

o

The words "Hazardous Waste" (as a general best practice for laboratory chemical waste).

o

The full chemical name: "MEGA-9 (N-nonanoyl-N-methylglucamine)".

[¢]

The concentration (if in solution).

[¢]

An indication of the hazards (in this case, "Non-hazardous" can be noted, but it should still
be handled as chemical waste).

Step 3: Storage

o Store the waste container in a designated and well-ventilated secondary containment area,
away from incompatible materials.

o Keep the container securely closed when not in use.

Step 4: Disposal

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1676160?utm_src=pdf-body
https://www.benchchem.com/product/b1676160?utm_src=pdf-body
https://www.benchchem.com/product/b1676160?utm_src=pdf-body
https://www.benchchem.com/product/b1676160?utm_src=pdf-body
https://www.benchchem.com/product/b1676160?utm_src=pdf-body
https://www.benchchem.com/product/b1676160?utm_src=pdf-body
https://www.benchchem.com/product/b1676160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁie,;\‘:iltall:i]lgy Sltjrilcineg

» Arrange for the collection of the chemical waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

» Follow all institutional and local regulations for chemical waste disposal.

Experimental Workflow for Waste Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of MEGA-9.
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Caption: Workflow for the proper disposal of MEGA-9 waste.

Disclaimer: This information is intended for guidance purposes only. Always consult your

institution's specific safety protocols and local regulations before handling and disposing of any
chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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